Cas no 53668-58-9 (Cyclobutanol, 1-(2-phenylethyl)-)

Cyclobutanol, 1-(2-phenylethyl)- structure
53668-58-9 structure
Product Name:Cyclobutanol, 1-(2-phenylethyl)-
CAS No:53668-58-9
MF:C12H16O
MW:176.254843711853
CID:1587637
Update Time:2024-09-13

Cyclobutanol, 1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanol, 1-(2-phenylethyl)-
    • Inchi: 1S/C12H16O/c13-12(8-4-9-12)10-7-11-5-2-1-3-6-11/h1-3,5-6,13H,4,7-10H2
    • InChI Key: WTDAISLPVQUBCK-UHFFFAOYSA-N
    • SMILES: C1(CCC2=CC=CC=C2)(O)CCC1

Computed Properties

  • Exact Mass: 176.12018

Experimental Properties

  • Density: 1.070±0.06 g/cm3(Predicted)
  • Boiling Point: 280.4±9.0 °C(Predicted)
  • PSA: 20.23
  • pka: 15.17±0.20(Predicted)
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